Cas no 123333-23-3 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)-)

• Product Name: 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)-
• CAS No: 123333-23-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1215758
• Update Time: 2024-08-05

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)-

• Inchi： 1S/C11H10O3/c1-8-2-4-9(5-3-8)6-7-10(12)11(13)14/h2-7H,1H3,(H,13,14)/b7-6+
• InChI Key： OPXZMUYXMAYBPG-VOTSOKGWSA-N
• SMILES： C(O)(=O)C(=O)/C=C/C1=CC=C(C)C=C1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 127-130 °C(Solv: benzene (71-43-2))
• Boiling Point: 335.7±35.0 °C(Predicted)
• pka: 2.06±0.54(Predicted)